Cas no 1203263-68-6 (2-(4-bromophenyl)-N-2-(4-fluorophenoxy)ethylacetamide)

• Product Name: 2-(4-bromophenyl)-N-2-(4-fluorophenoxy)ethylacetamide
• CAS No: 1203263-68-6
• MF: C₁₆H₁₅BrFNO₂
• MW: 352.198207139969
• CID: 6185388
• PubChem ID: 30349751
• Update Time: 2025-06-28

2-(4-bromophenyl)-N-2-(4-fluorophenoxy)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-N-2-(4-fluorophenoxy)ethylacetamide
• 2-(4-bromophenyl)-N-(2-(4-fluorophenoxy)ethyl)acetamide
• VU0646045-1
• AKOS024511990
• 1203263-68-6
• F5526-0212
• 2-(4-bromophenyl)-N-[2-(4-fluorophenoxy)ethyl]acetamide

• Inchi： 1S/C16H15BrFNO2/c17-13-3-1-12(2-4-13)11-16(20)19-9-10-21-15-7-5-14(18)6-8-15/h1-8H,9-11H2,(H,19,20)
• InChI Key： NDMVHIOMEQSUEI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC(NCCOC1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 351.02702g/mol
• Monoisotopic Mass: 351.02702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.3Ų

Additional information on 2-(4-bromophenyl)-N-2-(4-fluorophenoxy)ethylacetamide

Professional Introduction to Compound with CAS No 1203263-68-6 and Product Name: 2-(4-bromophenyl)-N-2-(4-fluorophenoxy)ethylacetamide

The compound with the CAS number 1203263-68-6 and the product name 2-(4-bromophenyl)-N-2-(4-fluorophenoxy)ethylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates both bromine and fluorine substituents, which are strategically positioned to modulate its biological activity and pharmacokinetic properties.

Recent research in the domain of bioorganic chemistry has highlighted the importance of fluorinated aromatic compounds in the design of novel therapeutic agents. The presence of a 4-fluorophenoxy group in the molecular backbone of this compound is particularly noteworthy, as fluorine atoms are known to enhance metabolic stability and binding affinity to biological targets. This feature makes 2-(4-bromophenyl)-N-2-(4-fluorophenoxy)ethylacetamide a promising candidate for further investigation in the development of small-molecule drugs.

The 4-bromophenyl moiety further contributes to the compound's pharmacological profile by providing a site for selective interactions with biological receptors. Bromine atoms, while less common than chlorine or fluorine in drug candidates, have been shown to exhibit unique electronic properties that can influence the compound's reactivity and solubility. These characteristics are particularly relevant in the context of designing molecules that require precise targeting and controlled release mechanisms.

In the realm of medicinal chemistry, the synthesis and optimization of amide-based compounds have been extensively studied due to their versatility and efficacy. The acetamide functional group in 2-(4-bromophenyl)-N-2-(4-fluorophenoxy)ethylacetamide serves as a critical pharmacophore, facilitating interactions with various biological targets. The ethyl chain extending from the acetamide group introduces an additional layer of structural complexity, which can be exploited to fine-tune the compound's pharmacokinetic properties.

Current research trends indicate that multifunctional compounds, such as those incorporating both bromine and fluorine substituents, are becoming increasingly important in drug discovery. These elements not only enhance the compound's binding affinity but also provide opportunities for selective modulation of biological pathways. The combination of these features makes 2-(4-bromophenyl)-N-2-(4-fluorophenoxy)ethylacetamide a compelling subject for further investigation.

One of the most exciting aspects of this compound is its potential application in the development of targeted therapies. By leveraging its unique structural features, researchers aim to design molecules that can selectively interact with specific biological targets while minimizing off-target effects. This approach is particularly relevant in oncology, where precise targeting is essential for effective treatment.

The synthesis of 2-(4-bromophenyl)-N-2-(4-fluorophenoxy)ethylacetamide involves a series of well-established organic reactions, including nucleophilic substitution and condensation reactions. These synthetic strategies have been refined over several decades and are well-suited for producing complex molecular structures with high precision. The ability to synthesize such intricate molecules underscores the advancements in synthetic organic chemistry that have enabled the development of novel drug candidates.

From a computational chemistry perspective, the molecular properties of this compound have been extensively modeled using advanced computational methods. These studies have provided valuable insights into its electronic structure, binding affinity, and metabolic stability. Such computational analyses are crucial for guiding experimental efforts and optimizing drug-like properties.

The role of fluorine in modulating metabolic stability has been well-documented in numerous studies. In particular, fluorinated aromatic compounds have been shown to exhibit enhanced resistance to enzymatic degradation, which can prolong their half-life in vivo. This property is particularly advantageous for drugs that require prolonged therapeutic effects.

Another key aspect of this compound is its solubility profile. The presence of both polar (acetamide) and non-polar (bromobenzene) regions creates a balanced solubility characteristic that is favorable for formulation development. This balance is essential for ensuring adequate bioavailability while maintaining pharmaceutical stability.

In conclusion, 2-(4-bromophenyl)-N-2-(4-fluorophenoxy)ethylacetamide represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications in drug development. The strategic incorporation of bromine and fluorine substituents enhances its biological activity and pharmacokinetic properties, making it a promising candidate for further investigation. As research continues to uncover new therapeutic targets and mechanisms, compounds like this will play an increasingly important role in addressing unmet medical needs.